N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24N6O3S/c1-14-6-4-8-18(10-14)30-20(11-17-12-21(31)27-23(33)25-17)28-29-24(30)34-13-22(32)26-19-9-5-7-15(2)16(19)3/h4-10,12H,11,13H2,1-3H3,(H,26,32)(H2,25,27,31,33)
• InChI Key: QAMDPVYRDGQMME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC(=C3C)C)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C24H24N6O3S
• Molecular Weight: 476.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C24H24N6O3S and its molecular weight is 476.56. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has shown that pyrimidine-triazole derivatives possess significant antimicrobial activity against selected bacterial and fungal strains. These derivatives were synthesized from specific molecular precursors through a multistep process and investigated for their antimicrobial properties in different organic solvents, highlighting their potential as antimicrobial agents (Majithiya & Bheshdadia, 2022).

Crystal Structures and Conformation

Several studies have focused on the crystal structures of related pyrimidine and acetamide derivatives. These studies reveal the compounds' folded conformations and intramolecular hydrogen bonding, which stabilize their structures. Such structural insights are crucial for understanding the compounds' interactions and reactivity, providing a foundation for further pharmaceutical and material science applications (Subasri et al., 2016).

Radioligand Imaging with PET

A novel series of phenylpyrazolo[1,5-a]pyrimidineacetamides has been reported as selective ligands for the translocator protein (18 kDa), with implications for radioligand imaging using positron emission tomography (PET). This research demonstrates the utility of such compounds in neuroimaging and the diagnosis of neurological diseases, emphasizing their role in advancing medical imaging techniques (Dollé et al., 2008).

CO2 Reduction Catalysis

Research into the electrochemical reduction of CO2 has identified rhenium tricarbonyl complexes coordinated by asymmetric diimine ligands, including pyrimidine derivatives, as effective catalysts. These findings are significant for developing new methods for CO2 utilization and conversion into valuable chemicals, contributing to efforts to mitigate climate change impacts (Nganga et al., 2017).

Antitumor Activity

Studies have synthesized and evaluated the antitumor activity of new thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives. These compounds have shown potent anticancer activity against various human cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Hafez & El-Gazzar, 2017).